![molecular formula C16H21N3O B2586507 N-(1-Cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide CAS No. 1181533-25-4](/img/structure/B2586507.png)
N-(1-Cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-Cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide, also known as CTAP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a selective antagonist of the μ-opioid receptor, which is involved in pain management and addiction. CTAP has been shown to have a high affinity for this receptor and to be effective in blocking its activity.
Scientific Research Applications
Synthetic Chemistry and Material Science
The synthesis and applications of acetamide derivatives, including N-(2-Substituted-1-cyanoethenyl) acetamides, have been explored for their potential in creating new materials and chemicals. For example, acetamides have been used in the synthesis of alkylated dipeptide sweeteners like Neotame, indicating the role of such compounds in developing high-intensity sweeteners with specific sensory profiles (D. Wink et al., 1999). Similarly, acetamide derivatives have been utilized in synthesizing heterocyclic compounds with potential antimicrobial activity, showcasing the compound's relevance in pharmaceutical chemistry (S. Bondock et al., 2008).
Pharmacological and Biomedical Applications
The exploration of acetamide and its derivatives extends into biomedical research, where various analogs demonstrate significant biological activities. For instance, the structurally related compound N,N-Dimethylacetamide has been evaluated as a cryoprotectant for spermatozoa, indicating potential applications in reproductive biology and cryopreservation (M. McNiven et al., 1993). Moreover, the metabolic pathways and toxicological profiles of acetamide and its methylated derivatives have been studied, providing insights into their pharmacokinetics and safety profiles (J. R. Barnes & K. Ranta, 1972).
properties
IUPAC Name |
N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O/c1-11-5-4-6-14(12(11)2)18-9-15(20)19-16(3,10-17)13-7-8-13/h4-6,13,18H,7-9H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCGCGEXAYBYMCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NCC(=O)NC(C)(C#N)C2CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.